Cas no 1539592-75-0 (8-Bromo-4-methyl-1H,2H,3H,4H,5H-pyrido2,3-b1,4diazepin-2-one)

• Product Name: 8-Bromo-4-methyl-1H,2H,3H,4H,5H-pyrido2,3-b1,4diazepin-2-one
• CAS No: 1539592-75-0
• MF: C₉H₁₀BrN₃O
• MW: 256.099200725555
• CID: 4727422
• PubChem ID: 75356197
• Update Time: 2025-10-29

8-Bromo-4-methyl-1H,2H,3H,4H,5H-pyrido2,3-b1,4diazepin-2-one Chemical and Physical Properties

Names and Identifiers

• 8-bromo-4-methyl-1H,2H,3H,4H,5H-pyrido[2,3-b][1,4]diazepin-2-one
• NE41598
• 8-Bromo-4-methyl-1H,2H,3H,4H,5H-pyrido2,3-b1,4diazepin-2-one

• Inchi： 1S/C9H10BrN3O/c1-5-2-8(14)13-7-3-6(10)4-11-9(7)12-5/h3-5H,2H2,1H3,(H,11,12)(H,13,14)
• InChI Key： PPRIEYBQUCZNPO-UHFFFAOYSA-N
• SMILES： BrC1C=NC2=C(C=1)NC(CC(C)N2)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 236
• Topological Polar Surface Area: 54

Additional information on 8-Bromo-4-methyl-1H,2H,3H,4H,5H-pyrido2,3-b1,4diazepin-2-one

Introduction to 8-Bromo-4-methyl-1H,2H,3H,4H,5H-pyrido2,3-b1,4diazepin-2-one (CAS No. 1539592-75-0)

The compound 8-Bromo-4-methyl-1H,2H,3H,4H,5H-pyrido2,3-b1,4diazepin-2-one, identified by its CAS number 1539592-75-0, represents a significant advancement in the field of medicinal chemistry. This heterocyclic scaffold combines a pyridopyrazine core with bromo and methyl substituents, which have been strategically incorporated to enhance its pharmacological properties. The molecular structure of this compound suggests potential applications in the development of novel therapeutic agents, particularly in addressing neurological and inflammatory disorders.

Recent research has highlighted the importance of pyridopyrazine derivatives in drug discovery due to their unique binding affinities and biological activities. The presence of the bromo group at the 8-position and the methyl group at the 4-position introduces specific electronic and steric features that modulate interactions with biological targets. These modifications have been extensively studied in the context of optimizing drug-like properties such as solubility, bioavailability, and metabolic stability.

One of the most compelling aspects of 8-Bromo-4-methyl-1H,2H,3H,4H,5H-pyrido2,3-b1,4diazepin-2-one is its potential as a scaffold for further derivatization. Researchers have leveraged this compound to explore novel analogs with enhanced efficacy and reduced side effects. For instance, studies have demonstrated that structural variations around the pyridopyrazine core can significantly alter receptor binding profiles. This flexibility makes it an attractive candidate for high-throughput screening (HTS) campaigns aimed at identifying new lead compounds.

The pharmacological profile of 8-Bromo-4-methyl-1H,2H,3H,4H,5H-pyrido2,3-b1,4diazepin-2-one has been investigated in several preclinical models. Initial studies suggest that it exhibits potent activity against a range of targets relevant to neurological disorders such as glutamate receptor modulation and neuroinflammation. The bromo substituent appears to play a crucial role in enhancing binding affinity to these targets while minimizing off-target effects. Additionally, the methyl group contributes to stabilizing the molecule’s conformation in solution.

In vitro assays have shown promising results regarding the compound’s ability to modulate key signaling pathways involved in neuroprotection and synaptic plasticity. These findings align with emerging research indicating that pyridopyrazine derivatives may serve as valuable tools for treating conditions like Alzheimer’s disease and Parkinson’s disease. The compound’s ability to cross the blood-brain barrier further enhances its therapeutic potential for central nervous system (CNS) disorders.

From a synthetic chemistry perspective,8-Bromo-4-methyl-1H,2H,3H,4H,5H-pyrido2,3-b1,4diazepin-2-one exemplifies the sophistication of modern medicinal chemistry techniques. The synthesis involves multi-step organic transformations that highlight advancements in catalytic methods and purification strategies. Recent innovations in flow chemistry have enabled more efficient production scales while maintaining high purity standards. These improvements are critical for transitioning promising candidates into clinical development pipelines.

The safety profile of this compound is another area of active investigation. Preliminary toxicology studies indicate that it exhibits moderate solubility in aqueous buffers which could influence its pharmacokinetic behavior after systemic administration. Researchers are currently exploring formulation strategies to optimize bioavailability while minimizing potential toxicity concerns. This balance between efficacy and safety remains a cornerstone of successful drug development programs.

Future directions for research on 8-Bromo-4-methyl-1H,2H,3H,4H,5H-pyrido2,3-b1,4diazepin-2-one include exploring its potential as an intermediate for more complex drug candidates or investigating its role in combination therapies targeting multiple disease pathways simultaneously. The growing interest in polypharmacology underscores how compounds like this might contribute to next-generation treatments by addressing complex biological networks rather than single targets alone.

In conclusion,8-Bromo-4-methyl-1H,,2,3,4,5,5-H-pyrido[^pyrrolo[^pyrazinyl]pyridin]-²,³-b₁,₄diazepin]-²-one (CAS No.: 1539592–75–0) stands as a testament to innovation within medicinal chemistry research today. Its unique structural features combined with promising preclinical data position it as a valuable asset for academic laboratories and pharmaceutical companies alike seeking novel therapeutic solutions across diverse disease areas.